Adamantane, 1-thiocyanatomethyl-
Catalog No.
S8167669
CAS No.
M.F
C12H17NS
M. Wt
207.34 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Content Navigation
Product Name
Adamantane, 1-thiocyanatomethyl-
IUPAC Name
1-adamantylmethyl thiocyanate
Molecular Formula
C12H17NS
Molecular Weight
207.34 g/mol
InChI
InChI=1S/C12H17NS/c13-8-14-7-12-4-9-1-10(5-12)3-11(2-9)6-12/h9-11H,1-7H2
InChI Key
NLEDYBLPYRKRNY-UHFFFAOYSA-N
SMILES
C1C2CC3CC1CC(C2)(C3)CSC#N
Canonical SMILES
C1C2CC3CC1CC(C2)(C3)CSC#N
XLogP3
3.8
Hydrogen Bond Acceptor Count
2
Exact Mass
207.10817072 g/mol
Monoisotopic Mass
207.10817072 g/mol
Heavy Atom Count
14
Dates
Last modified: 02-18-2024
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:23239-36-3
Molecular Formula:C11H18ClNO2
Molecular Weight:231.72 g/mol
Availability:
In Stock
CAS No.:92-06-8
Molecular Formula:C18H14
Molecular Weight:230.3 g/mol
Availability:
In Stock
CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
Availability:
In Stock
CAS No.:444811-29-4
Molecular Formula:C28H44O7
Molecular Weight:492.6 g/mol
Availability:
In Stock
